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Compound of Interest

Compound Name: Boc-D-phenylalanine methyl ester

Cat. No.: B1269909 Get Quote

An In-depth Technical Guide to Boc-D-
phenylalanine Methyl Ester
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and applications of Boc-D-phenylalanine methyl ester, a key building

block in peptide synthesis and drug discovery.

Core Properties
Boc-D-phenylalanine methyl ester, systematically named methyl (2R)-2-[(tert-

butoxycarbonyl)amino]-3-phenylpropanoate, is a protected amino acid derivative. The tert-

butyloxycarbonyl (Boc) group on the amine and the methyl ester on the carboxylic acid allow

for controlled reactions in peptide synthesis.[1]

Physical Properties
The physical characteristics of Boc-D-phenylalanine methyl ester are summarized in the

table below.
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Property Value Reference(s)

Appearance White to off-white solid/powder [2]

Melting Point 51 °C [3]

Boiling Point 403.7 ± 38.0 °C (Predicted) [3]

Solubility

Slightly soluble in water.

Soluble in DCM, THF, and

DMF.

[4][5]

Optical Rotation Consistent with structure [3]

Chemical Properties
Key chemical identifiers and properties are provided in the table below.

Property Value Reference(s)

CAS Number 77119-84-7 [6][7]

Molecular Formula C₁₅H₂₁NO₄ [6][7]

Molecular Weight 279.33 g/mol [6][7]

IUPAC Name

methyl (2R)-2-[(2-

methylpropan-2-

yl)oxycarbonylamino]-3-

phenylpropanoate

[4]

Synonyms

Boc-D-Phe-OMe, Methyl (tert-

butoxycarbonyl)-D-

phenylalaninate

[4]

pKa 11.17 ± 0.46 (Predicted) [3]

Stability

Store in a cool, dry place in a

tightly closed container. Store

away from oxidizing agents.

Recommended storage at 2-

8°C.

[3][4]
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Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Boc-D-
phenylalanine methyl ester.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR and ¹³C NMR spectra are consistent with the structure of N-Boc-L-phenylalanine

methyl ester, and analogous results are expected for the D-enantiomer.[2][8] Key signals

include those for the Boc group protons, the alpha-hydrogen, the beta-hydrogens of the

phenyl group, the methyl ester protons, and the aromatic protons.

Infrared (IR) Spectroscopy:

The IR spectrum shows characteristic absorption bands for the N-H bond of the

carbamate, the C=O stretching of the ester and carbamate groups, and the aromatic C-H

bonds of the phenyl ring.[4]

Mass Spectrometry:

Mass spectral data confirms the molecular weight of the compound.[9]

Experimental Protocols
Synthesis of Boc-D-phenylalanine Methyl Ester
This protocol describes a two-step synthesis starting from D-phenylalanine.

Step 1: Boc Protection of D-Phenylalanine

This procedure is adapted from the standard synthesis of Boc-protected amino acids.

Materials: D-phenylalanine, Di-tert-butyl dicarbonate (Boc₂O), 1,4-Dioxane, 1(N) Sodium

Hydroxide (NaOH) solution, Ethyl acetate, 1 M Hydrochloric acid (HCl), Brine, Anhydrous

magnesium sulfate.

Procedure:

Dissolve D-phenylalanine in a mixture of 1,4-dioxane and water.
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Cool the solution in an ice bath and add 1(N) NaOH solution with vigorous stirring.

Add Boc₂O dropwise to the reaction mixture and continue stirring for several hours at

room temperature.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, remove the 1,4-dioxane under reduced pressure.

Wash the aqueous layer with ethyl acetate.

Acidify the aqueous layer to pH 2-3 with 1 M HCl.

Extract the product with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure to yield Boc-D-phenylalanine.

Step 2: Esterification of Boc-D-phenylalanine

This procedure is based on a general method for the esterification of N-Boc-amino acids.

Materials: Boc-D-phenylalanine, Methanol (MeOH), Thionyl chloride (SOCl₂) or

Trimethylchlorosilane (TMSCl).

Procedure using Thionyl Chloride:

Suspend Boc-D-phenylalanine in methanol and cool the mixture in an ice bath.

Slowly add thionyl chloride dropwise with stirring.

Allow the reaction to warm to room temperature and stir overnight.

Remove the solvent under reduced pressure to obtain the crude Boc-D-phenylalanine
methyl ester hydrochloride.

Neutralize the hydrochloride salt with a mild base (e.g., saturated sodium bicarbonate

solution) and extract the product with an organic solvent (e.g., ethyl acetate).
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Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to

yield the final product.

Procedure using Trimethylchlorosilane:

To a solution of Boc-D-phenylalanine in methanol, add trimethylchlorosilane.

Stir the reaction mixture at room temperature until completion (monitored by TLC).

Work-up the reaction as described above for the thionyl chloride method.[10]

Purification
The crude product can be purified by flash column chromatography on silica gel using a

mixture of ethyl acetate and hexane as the eluent.

Applications in Research and Drug Development
Boc-D-phenylalanine methyl ester is a valuable building block in the synthesis of peptides

and peptidomimetics. The D-configuration of the amino acid can enhance the metabolic

stability of the resulting peptides by making them less susceptible to enzymatic degradation.

This is particularly important in the development of therapeutic peptides with improved

pharmacokinetic profiles.

The Boc protecting group is readily removed under acidic conditions (e.g., with trifluoroacetic

acid), allowing for the stepwise elongation of a peptide chain in solid-phase peptide synthesis

(SPPS).[11] The methyl ester can be hydrolyzed under basic conditions to liberate the

carboxylic acid for subsequent coupling reactions.

Visualizations
Synthesis Workflow
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Caption: Workflow for the synthesis of Boc-D-phenylalanine methyl ester.

Role in Peptide Synthesis
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Caption: Use of Boc-D-phenylalanine methyl ester in peptide chain elongation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1269909?utm_src=pdf-body-img
https://www.benchchem.com/product/b1269909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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